Cas no 1246187-80-3 (propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 1246187-80-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 4564401
• Update Time: 2023-11-20

propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
• propan-2-yl 9-hydroxy-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate

• Inchi： 1S/C11H19NO4/c1-7(2)16-11(14)12-3-8-5-15-6-9(4-12)10(8)13/h7-10,13H,3-6H2,1-2H3
• InChI Key： CTTJBHDQSKQMBQ-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(=O)OC(C)C)CC(C1)C2O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 0.2
• Topological Polar Surface Area: 59